Cas no 159552-20-2 (Pentanoic acid, 5-(butyldithio)-)

• Product Name: Pentanoic acid, 5-(butyldithio)-
• CAS No: 159552-20-2
• MF: C₉H₁₈O₂S₂
• MW: 222.368020534515
• CID: 1338783
• Update Time: 2024-08-17

Pentanoic acid, 5-(butyldithio)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(butyldithio)-

• Inchi： 1S/C9H18O2S2/c1-2-3-7-12-13-8-5-4-6-9(10)11/h2-8H2,1H3,(H,10,11)
• InChI Key： JEYNHFOZBIMDDX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCSSCCCC

Computed Properties

• Exact Mass: 222.07494

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 350.3±25.0 °C(Predicted)
• PSA: 37.3
• pka: 4.69±0.10(Predicted)